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Compound of Interest

Compound Name: Deoxyenterocin

Cat. No.: B10789068

Deoxyenterocin, a member of the polyketide family of natural products, and its close structural
analogs, such as enterocin and wailupemycin S, have demonstrated notable antibacterial
activity, particularly against Gram-positive bacteria like Staphylococcus aureus and its
methicillin-resistant strains (MRSA). This guide provides a comparative overview of the efficacy
of Deoxyenterocin and related polyketides alongside other prominent antibacterial agents,
supported by available experimental data.

Comparative Efficacy Against Staphylococcus
aureus

The antibacterial efficacy of a compound is commonly quantified by its Minimum Inhibitory
Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents
the visible growth of a microorganism. A lower MIC value indicates greater potency.

While specific MIC values for Deoxyenterocin are not readily available in the current body of
scientific literature, data for the closely related polyketide, wailupemycin S, provides a valuable
benchmark. Wailupemycin S has shown moderate activity against S. aureus and MRSA with a
MIC value of 4 pg/mL.

For a comprehensive comparison, the following table summarizes the MIC values of various
polyketide and non-polyketide antibiotics against S. aureus and MRSA.
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Compound Class Target. MIC (ug/mL) Citation
Organism

Wailupemycin S Polyketide S. aureus, MRSA 4

Difficidin Polyketide MRSA, VRE 1.56 - 6.25 [1]

Phometide A Polyketide S. aureus 4 [1]

Daptomycin Lipopeptide MRSA 0.25-1.0 [2][3]

Linezolid Oxazolidinone MRSA 1.178 -1.582 [4]

Vancomycin Glycopeptide MRSA 0.5->8 [5]

Mechanism of Action: Insights from Polyketide
Enterocins

The precise mechanism of action for Deoxyenterocin is still under investigation. However,
studies on the broader class of polyketide enterocins suggest a primary mode of action that
involves the disruption of the bacterial cell membrane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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